Cas no 2138547-96-1 (1-3-(propan-2-yloxy)propylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-3-(propan-2-yloxy)propylcyclopropane-1-sulfonyl chloride
• CAS No: 2138547-96-1
• MF: C₉H₁₇ClO₃S
• MW: 240.747481107712
• CID: 6424783
• PubChem ID: 165960694
• Update Time: 2025-06-12

1-3-(propan-2-yloxy)propylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-3-(propan-2-yloxy)propylcyclopropane-1-sulfonyl chloride
• 1-[3-(propan-2-yloxy)propyl]cyclopropane-1-sulfonyl chloride
• EN300-1142841
• 2138547-96-1

• Inchi： 1S/C9H17ClO3S/c1-8(2)13-7-3-4-9(5-6-9)14(10,11)12/h8H,3-7H2,1-2H3
• InChI Key： WCJDLAGMUBYRGZ-UHFFFAOYSA-N
• SMILES： ClS(C1(CCCOC(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 240.0586933g/mol
• Monoisotopic Mass: 240.0586933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-3-(propan-2-yloxy)propylcyclopropane-1-sulfonyl chloride

Recent Advances in the Application of 1-3-(propan-2-yloxy)propylcyclopropane-1-sulfonyl chloride (CAS: 2138547-96-1) in Chemical Biology and Pharmaceutical Research

The compound 1-3-(propan-2-yloxy)propylcyclopropane-1-sulfonyl chloride (CAS: 2138547-96-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This sulfonyl chloride derivative serves as a critical intermediate in the synthesis of various bioactive molecules, including enzyme inhibitors, receptor modulators, and prodrugs. Recent studies have highlighted its potential in targeted drug delivery systems and covalent inhibitor design, leveraging its ability to form stable sulfonamide bonds with nucleophilic residues in proteins.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-3-(propan-2-yloxy)propylcyclopropane-1-sulfonyl chloride in the development of covalent kinase inhibitors. The researchers utilized this compound to modify the active site cysteine residues of Bruton's tyrosine kinase (BTK), resulting in inhibitors with enhanced selectivity and prolonged target engagement. The study reported a 5-fold improvement in inhibitory potency compared to non-covalent analogs, underscoring the compound's value in precision medicine approaches for hematological malignancies.

In parallel research, the compound's application in PROTAC (Proteolysis Targeting Chimera) technology has shown promise. A team at Harvard Medical School incorporated 2138547-96-1 as a linker component in PROTAC molecules targeting estrogen receptor degradation. The unique cyclopropyl spacer provided optimal rigidity and length for ternary complex formation, achieving >90% receptor degradation at nanomolar concentrations. This work, published in ACS Chemical Biology, suggests new avenues for addressing drug resistance in hormone-dependent cancers.

From a synthetic chemistry perspective, recent advances have improved the scalable production of 1-3-(propan-2-yloxy)propylcyclopropane-1-sulfonyl chloride. A 2024 Nature Protocols paper detailed a continuous flow chemistry approach that increased yield from 68% to 92% while reducing hazardous waste generation by 40%. This methodological breakthrough addresses previous challenges in handling sulfonyl chlorides at industrial scales, potentially accelerating the compound's adoption in large-scale pharmaceutical manufacturing.

Safety and toxicology studies have also progressed, with a comprehensive assessment published in Regulatory Toxicology and Pharmacology. The compound demonstrated favorable in vitro safety profiles across hepatic and renal cell lines, with no significant off-target reactivity observed at therapeutic concentrations. However, researchers noted the importance of proper handling due to its potential for skin and eye irritation, recommending engineering controls for industrial applications.

Looking forward, the unique properties of 1-3-(propan-2-yloxy)propylcyclopropane-1-sulfonyl chloride position it as a valuable tool in emerging areas such as targeted protein degradation and covalent drug discovery. Ongoing clinical trials featuring derivatives of this compound are expected to report preliminary results in 2025, potentially validating its therapeutic potential. The chemical biology community continues to explore novel applications, with particular interest in its use for developing next-generation antibiotics and antiviral agents.